![molecular formula C18H21NO2 B5851102 4-isobutoxy-N-(2-methylphenyl)benzamide](/img/structure/B5851102.png)
4-isobutoxy-N-(2-methylphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-isobutoxy-N-(2-methylphenyl)benzamide, also known as IBMP, is a chemical compound that belongs to the class of benzamides. It is a white crystalline powder that is soluble in organic solvents such as chloroform and ethanol. IBMP has been widely studied for its potential use in various scientific research applications, including as a pharmacological tool for investigating the role of dopamine receptors in the brain.
Mechanism of Action
The mechanism of action of 4-isobutoxy-N-(2-methylphenyl)benzamide involves its selective binding to the D2 dopamine receptor, which leads to the inhibition of downstream signaling pathways. This results in a decrease in the release of dopamine in the brain, which can have a range of effects on behavior and physiology.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to decrease the release of dopamine in the brain, which can lead to a decrease in locomotor activity and a decrease in the reinforcing effects of drugs of abuse. Additionally, this compound has been shown to have anti-inflammatory effects, which may make it a potential therapeutic agent for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-isobutoxy-N-(2-methylphenyl)benzamide in lab experiments is its high selectivity for the D2 dopamine receptor. This allows researchers to selectively investigate the role of this receptor in various physiological and behavioral processes. However, one limitation of using this compound is its relatively low potency compared to other D2 receptor antagonists, which may limit its usefulness in certain experimental paradigms.
Future Directions
There are several potential future directions for research on 4-isobutoxy-N-(2-methylphenyl)benzamide. One area of interest is the development of more potent and selective D2 receptor antagonists based on the structure of this compound. Additionally, further research is needed to investigate the potential therapeutic applications of this compound, particularly in the treatment of inflammatory diseases. Finally, more research is needed to fully understand the role of the D2 dopamine receptor in various physiological and behavioral processes, and how selective antagonists such as this compound can be used to investigate this role.
Synthesis Methods
The synthesis of 4-isobutoxy-N-(2-methylphenyl)benzamide involves the reaction of 2-methylphenylamine with isobutyryl chloride in the presence of a base such as sodium hydroxide. The resulting product is then treated with benzoyl chloride to form this compound. This synthesis method has been optimized for high yields and purity.
Scientific Research Applications
4-isobutoxy-N-(2-methylphenyl)benzamide has been used extensively in scientific research as a pharmacological tool to investigate the role of dopamine receptors in the brain. It has been shown to selectively bind to and inhibit the activity of the D2 dopamine receptor, which is involved in the regulation of a wide range of physiological and behavioral processes, including movement, reward, and motivation.
properties
IUPAC Name |
N-(2-methylphenyl)-4-(2-methylpropoxy)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2/c1-13(2)12-21-16-10-8-15(9-11-16)18(20)19-17-7-5-4-6-14(17)3/h4-11,13H,12H2,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISJFLYYEIDJRQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OCC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.